Cas no 40926-80-5 ( )
structure
Product Name:
CAS No:40926-80-5
MF:C8H4Cl4O2
MW:273.928158760071
CID:926378
PubChem ID:302720
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,4,6-trichlorophenoxy)acetyl chloride
- (2,4,6-trichloro-phenoxy)-acetyl chloride
- (2,4,6-Trichlor-phenoxy)-acetylchlorid
- (2.4.6-Trichlor-phenoxy)-essigsaeure-chlorid
- 2,4,6trichlorophenoxyacetic acid chloride
- 2,4,6-trichlorophenoxyacetic acid chloride
- 2,4,6-trichlorophenoxyacetyl chloride
- AC1L7151
- NSC190431
- 40926-80-5
- GGOFSHUSIFWECX-UHFFFAOYSA-N
- SCHEMBL7892180
- DTXSID60307224
- NSC-190431
-
-
- Inchi: 1S/C8H4Cl4O2/c9-4-1-5(10)8(6(11)2-4)14-3-7(12)13/h1-2H,3H2
- InChI Key: GGOFSHUSIFWECX-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1OCC(=O)Cl)Cl)Cl
Computed Properties
- Exact Mass: 271.89672
- Monoisotopic Mass: 271.896540g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
- LogP: 3.79100
Related Literature
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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